1-(Dimethoxymethyl)pyrrolidine
Overview
Description
1-(Dimethoxymethyl)pyrrolidine, also known as DMMP, is a chemical compound that is widely used in scientific research. It is a colorless liquid with a pungent odor, and it is soluble in water and organic solvents. DMMP is a versatile compound that has a wide range of applications in various fields of science, including chemistry, biology, and materials science.
Scientific Research Applications
1-(Dimethoxymethyl)pyrrolidine is widely used in scientific research as a reagent and a building block for the synthesis of other compounds. It is used in the synthesis of pharmaceuticals, agrochemicals, and materials science. 1-(Dimethoxymethyl)pyrrolidine is also used in the development of sensors for the detection of chemical warfare agents and explosives. 1-(Dimethoxymethyl)pyrrolidine has been used in the synthesis of various compounds, including pyrrolidines, piperidines, and oxazolidinones.
Mechanism of Action
1-(Dimethoxymethyl)pyrrolidine is a reactive compound that can undergo various chemical reactions. It can react with nucleophiles, such as amines, to form adducts. 1-(Dimethoxymethyl)pyrrolidine can also undergo hydrolysis to form pyrrolidine, formaldehyde, and methanol. The mechanism of action of 1-(Dimethoxymethyl)pyrrolidine is dependent on the specific reaction that it undergoes.
Biochemical and Physiological Effects:
1-(Dimethoxymethyl)pyrrolidine has not been extensively studied for its biochemical and physiological effects. However, it has been shown to have a low toxicity profile in animal studies. 1-(Dimethoxymethyl)pyrrolidine is rapidly metabolized in the body, and its metabolites are excreted in the urine. 1-(Dimethoxymethyl)pyrrolidine has not been shown to have any significant effects on the central nervous system or other physiological systems.
Advantages and Limitations for Lab Experiments
1-(Dimethoxymethyl)pyrrolidine is a versatile compound that has many advantages for use in lab experiments. It is readily available, relatively inexpensive, and easy to handle. 1-(Dimethoxymethyl)pyrrolidine can be used as a reagent or a building block for the synthesis of other compounds. However, 1-(Dimethoxymethyl)pyrrolidine has some limitations for lab experiments. It is a reactive compound that can undergo various chemical reactions, and it can be difficult to control the specific reaction that occurs. 1-(Dimethoxymethyl)pyrrolidine can also be difficult to handle due to its pungent odor and potential toxicity.
Future Directions
There are many future directions for the use of 1-(Dimethoxymethyl)pyrrolidine in scientific research. 1-(Dimethoxymethyl)pyrrolidine can be used in the synthesis of new pharmaceuticals and agrochemicals. It can also be used in the development of new sensors for the detection of chemical warfare agents and explosives. 1-(Dimethoxymethyl)pyrrolidine can be further studied for its biochemical and physiological effects to determine its potential as a therapeutic agent. In addition, new synthetic methods for 1-(Dimethoxymethyl)pyrrolidine can be developed to improve its efficiency and yield.
properties
IUPAC Name |
1-(dimethoxymethyl)pyrrolidine |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H15NO2/c1-9-7(10-2)8-5-3-4-6-8/h7H,3-6H2,1-2H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
BCMOEKZVKFIWCA-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC(N1CCCC1)OC |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H15NO2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID70520164 |
Source
|
| Record name | 1-(Dimethoxymethyl)pyrrolidine | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID70520164 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
145.20 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
1-(Dimethoxymethyl)pyrrolidine | |
CAS RN |
5564-73-8 |
Source
|
| Record name | 1-(Dimethoxymethyl)pyrrolidine | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID70520164 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | 1-(dimethoxymethyl)pyrrolidine | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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